Cas no 2228430-17-7 (methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate
• CAS No: 2228430-17-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6422266
• PubChem ID: 165780163
• Update Time: 2025-05-25

methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate
• 2228430-17-7
• EN300-1771298

• Inchi： 1S/C12H13NO3/c1-16-11(15)7-10(14)9-4-2-3-8-5-6-13-12(8)9/h2-6,10,13-14H,7H2,1H3
• InChI Key： IRDOTTYCSCMRJS-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate

Methyl 3-Hydroxy-3-(1H-Indol-7-Yl)Propanoate: A Comprehensive Overview

Methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate (CAS No. 2228430-17-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its indole moiety and hydroxypropanoate group, exhibits a diverse range of properties that make it a valuable molecule for both academic research and industrial applications.

The structure of methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate is intriguing, with the indole ring serving as a central functional group. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its aromaticity and ability to participate in various chemical reactions. The hydroxypropanoate group attached to the indole ring introduces additional functionality, including hydroxyl and ester groups, which can influence the compound's reactivity, solubility, and bioavailability.

Recent studies have highlighted the potential of methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate in drug discovery. Its indole core is reminiscent of several bioactive natural products and synthetic drugs, suggesting that this compound could serve as a lead molecule for developing new therapeutic agents. For instance, researchers have explored its potential as an anti-inflammatory agent, leveraging the anti-inflammatory properties of indole-containing compounds.

In terms of synthesis, methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The biological activity of methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate has been extensively studied. In vitro assays have demonstrated its ability to modulate key enzymes and signaling pathways involved in inflammation, oxidative stress, and cell proliferation. These findings underscore its potential as a candidate for treating conditions such as neurodegenerative diseases, cardiovascular disorders, and certain types of cancer.

From an industrial perspective, methyl 3-hydroxy-3-(1H-indol-7-yl)propanoate has applications in materials science, particularly in the development of advanced materials with tailored properties. Its unique structure allows it to act as a building block for constructing complex molecular architectures, including polymers and supramolecular assemblies.

Looking ahead, ongoing research into methyl 3-hydroxy-3-(1H-indol-7-ylium)propanoate's properties is expected to uncover new avenues for its utilization. Collaborative efforts between chemists, biologists, and engineers are likely to drive innovation in this field, paving the way for novel applications in medicine and materials science.